Osu 6162 hydrochloride

• CAS No.: 156907-84-5
• Product Name: Osu 6162 hydrochloride
• Molecular Formula: C15H24ClNO2S
• Molecular Weight: 317.9 g/mol
• IUPAC Name: (3S)-3-(3-methylsulfonylphenyl)-1-propylpiperidine;hydrochloride
• Standard InChI: InChI=1S/C15H23NO2S.ClH/c1-3-9-16-10-5-7-14(12-16)13-6-4-8-15(11-13)19(2,17)18;/h4,6,8,11,14H,3,5,7,9-10,12H2,1-2H3;1H/t14-;/m1./s1
• Standard InChIKey: LEMGVHZVBREXAD-PFEQFJNWSA-N
• Isomeric SMILES: CCCN1CCC[C@H](C1)C2=CC(=CC=C2)S(=O)(=O)C.Cl
• SMILES: CCCN1CCCC(C1)C2=CC(=CC=C2)S(=O)(=O)C.Cl
• Canonical SMILES: CCCN1CCCC(C1)C2=CC(=CC=C2)S(=O)(=O)C.Cl
• Appearance: Solid powder
• Description: PNU-96391A is a monoaminergic stabilizer, antagonizing the expression of L-DOPA induced behavioral sensitization.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: (S)-3-(3-(methylsulfonyl)phenyl)-1-propylpiperidine hydrochloride; 3-(3-(methylsulfonyl)phenyl)-1-propylpiperidine; PNU 96391; PNU-96391; PNU96391
• Reference: 1: Kloberg A, Constantinescu R, Nilsson MK, Carlsson ML, Carlsson A, Wahlström J, Haghighi S. Tolerability and efficacy of the monoaminergic stabilizer (-)-OSU6162 (PNU-96391A) in Huntington's disease: a double-blind cross-over study. Acta Neuropsychiatr. 2014 Oct;26(5):298-306. doi: 10.1017/neu.2014.16. PubMed PMID: 25241758.; 2: Nichols NF, Cimini MG, Haas JV, Staton BA, Tedroff J, Svensson KA. PNU-96391A (OSU6162) antagonizes the development of behavioral sensitization induced by dopamine agonists in a rat model for Parkinson's disease. Neuropharmacology. 2002 Oct;43(5):817-24. PubMed PMID: 12384167.
• PubChem Compound: 9836644
• Last Modified: Nov 11 2021